Cas no 2680699-83-4 (benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate)
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate
- EN300-28297795
- 2680699-83-4
-
- Inchi: 1S/C16H15N3O6/c1-10-8-13(18(21)22)14(15(11(10)2)19(23)24)17-16(20)25-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,17,20)
- InChI Key: FNHIWTPWLJCFBJ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC1C(=CC(C)=C(C)C=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 345.09608521g/mol
- Monoisotopic Mass: 345.09608521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 130Ų
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297795-0.05g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 0.05g |
$2236.0 | 2025-03-19 | |
| Enamine | EN300-28297795-0.1g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 0.1g |
$2343.0 | 2025-03-19 | |
| Enamine | EN300-28297795-0.25g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 0.25g |
$2450.0 | 2025-03-19 | |
| Enamine | EN300-28297795-0.5g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 0.5g |
$2555.0 | 2025-03-19 | |
| Enamine | EN300-28297795-1.0g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 1.0g |
$2662.0 | 2025-03-19 | |
| Enamine | EN300-28297795-2.5g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 2.5g |
$5217.0 | 2025-03-19 | |
| Enamine | EN300-28297795-5.0g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 5.0g |
$7721.0 | 2025-03-19 | |
| Enamine | EN300-28297795-10.0g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 95.0% | 10.0g |
$11448.0 | 2025-03-19 | |
| Enamine | EN300-28297795-1g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 1g |
$2662.0 | 2023-09-07 | ||
| Enamine | EN300-28297795-5g |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate |
2680699-83-4 | 5g |
$7721.0 | 2023-09-07 |
benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate
Introduction to benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate (CAS No. 2680699-83-4)
Benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate (CAS No. 2680699-83-4) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate.
The chemical structure of benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate is composed of a benzyl group attached to a carbamate moiety, which is further substituted with a 3,4-dimethyl-2,6-dinitrophenyl group. This complex structure imparts unique physical and chemical properties to the compound. The presence of the dinitrophenyl group contributes to its high reactivity and potential for forming stable complexes with various biological targets.
In terms of physical properties, benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate is a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited due to the hydrophobic nature of the benzyl and dinitrophenyl groups. The compound's melting point and other thermal properties have been studied extensively to understand its stability under different conditions.
The synthesis of benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate involves several steps that require precise control over reaction conditions. One common synthetic route involves the reaction of 3,4-dimethyl-2,6-dinitroaniline with benzyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution at the carbonyl carbon of benzyl chloroformate, leading to the formation of the desired carbamate product. The yield and purity of the final product can be optimized by adjusting parameters such as temperature, solvent choice, and reaction time.
Benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate has been investigated for its biological activities in various preclinical studies. One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has shown that this compound can effectively inhibit the activity of certain kinases and proteases that play crucial roles in cancer progression and inflammatory responses. These findings suggest that benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate could be a valuable lead compound for developing new therapeutic agents targeting these enzymes.
In addition to its enzyme inhibitory properties, benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate has also been studied for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses by interfering with key viral proteins or cellular processes required for viral replication. While more research is needed to fully understand the mechanism of action and optimize its antiviral efficacy, these initial findings are promising.
The safety profile of benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in cell culture or animal models. However, further safety studies are necessary to ensure its long-term safety and suitability for clinical use.
In conclusion, benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate (CAS No. 2680699-83-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in advancing medical treatments.
2680699-83-4 (benzyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)